Cas no 1804750-57-9 (Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804750-57-9
• MF: C₁₀H₁₀F₄N₂O₃
• MW: 282.191616535187
• CID: 4815396
• Update Time: 2025-06-11

Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H10F4N2O3/c1-2-18-9(17)7-6(3-15)16-4-5(11)8(7)19-10(12,13)14/h4H,2-3,15H2,1H3
• InChI Key： CXLJHELQDJCTOE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CN)C(C(=O)OCC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804750-57-9)

Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804750-57-9) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group, which enhances its bioactivity and metabolic stability. Researchers are increasingly focusing on its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both fluoro and trifluoromethoxy substituents makes it a versatile intermediate for synthesizing novel bioactive molecules.

The growing demand for fluorinated pyridine compounds in medicinal chemistry has propelled interest in CAS No. 1804750-57-9. Its structural motif is frequently explored in the design of CNS-targeting drugs due to its ability to cross the blood-brain barrier. Recent studies highlight its role in optimizing pharmacokinetic properties, such as improved lipophilicity and bioavailability. This aligns with the industry's shift toward precision medicine and targeted therapies, where tailored molecular designs are critical.

From a synthetic perspective, Ethyl 2-(aminomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate serves as a key building block for heterocyclic chemistry. Its aminomethyl functionality allows for further derivatization via amidation or reductive amination, enabling the creation of diverse compound libraries. This adaptability is particularly valuable in high-throughput screening campaigns for identifying lead compounds against emerging diseases.

Environmental and regulatory considerations also play a role in the compound's applications. The trifluoromethoxy group is known for its resistance to enzymatic degradation, reducing environmental persistence compared to traditional halogenated analogs. This feature addresses sustainability concerns in chemical manufacturing, a topic gaining traction among green chemistry advocates and regulatory bodies.

In the context of AI-driven drug discovery, CAS No. 1804750-57-9 has been featured in computational studies predicting its binding affinity to protein targets. Machine learning models increasingly incorporate such fluorinated scaffolds to accelerate virtual screening processes. This intersection of synthetic chemistry and computational biology underscores the compound's relevance in modern research paradigms.

Supply chain dynamics for this specialty chemical reflect broader trends in pharmaceutical intermediates markets. With global emphasis on regionalizing API production, suppliers of CAS No. 1804750-57-9 are optimizing synthesis routes to ensure cost efficiency and scalability. Analytical methods like HPLC and LC-MS are critical for quality control, given the compound's use in regulated applications.

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design. Its balanced polarity and functional group diversity position it as a promising candidate for next-generation therapeutics. As the scientific community continues to investigate fluorine-based pharmacophores, this pyridine derivative is poised to remain a focal point in innovative drug development strategies.